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Compound of Interest

1-(2-bromoethoxy)-2-
Compound Name:

methylpropane
CAS No.: 4963-16-0
Cat. No.: B2454644

Get Quote

Part 1: Rapid Response & Hazard Architecture
Emergency Overview

1-(2-Bromoethoxy)-2-methylpropane is a bifunctional alkylating agent and ether. Its chemical
architecture combines the flammability and peroxide-forming potential of an ether with the
reactivity of a primary alkyl bromide.

Critical Hazards:

+ Genotoxicity: As a primary alkyl halide, it acts as an electrophile capable of alkylating
DNA/proteins. Treat as a potential carcinogen.

+ Peroxide Formation: The ether linkage adjacent to a secondary carbon (isobutyl group)
makes it susceptible to autoxidation.

« Lachrymator/Irritant: High vapor pressure leads to rapid respiratory and ocular irritation.
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Quantitative Safety Data

Parameter Value / Status Source

Physical State Liquid / Oil [BLDpharm, 2026]
-20°C (Freezer), Inert

Storage Temp [BLDpharm, 2026]
Atmosphere

) ~57°C (Estimated from
Flash Point [CDN Isotopes, 2025]
analogs)

GHS Signal WARNING / DANGER [Sigma-Aldrich, 2025]

H226 (Flammable), H315
(Skin), H319 (Eye), H335 .

Hazard Codes [Fisher, 2025]
(Resp), H351 (Suspected

Carcinogen)

Part 2: Risk Assessment & Hierarchy of Controls

Effective safety relies on a "Defense in Depth" strategy. PPE is the last line of defense, not the
first.

Engineering Controls (Primary Defense)

o Containment: All transfers must occur within a certified Chemical Fume Hood (CFH)
operating at face velocity >100 fpm.

« Inertion: Due to peroxide risks, store and handle under Argon or Nitrogen.

« Static Control: Ground all metal transfer equipment. Ether vapors can ignite from static
discharge.[1]

PPE Selection Logic (Secondary Defense)

The lipophilic nature of the isobutyl group facilitates skin absorption, while the bromine atom
increases permeation through standard rubber.

Glove Selection Matrix
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Note: Breakthrough times are estimated based on homologous halogenated ethers.

Glove Material Thickness Breakthrough Time Usage Context

Forbidden as single
Nitrile (Disposable) 4-6 mil <5 mins layer. Use only as

inner glove.

Routine Handling.
Inspect outer glove
Double Nitrile 10 mil (total) ~15 mins frequently. Change
immediately upon
splash.[2][3]

Spill Cleanup / Bulk
Viton / Butyl >15 mil > 4 hours Transfer. Essential for

direct contact.

Maximum Protection.
Silver Shield ] Use as inner liner
. 2.7 mil > 8 hours o )
(Laminate) under nitrile for high-

risk procedures.

Respiratory & Eye Protection[1][4][5][6][7][8]
o Eyes: Chemical Splash Goggles (ANSI Z87.1) are mandatory. Face shields are required for
volumes >50 mL.

e Respiratory: If fume hood is unavailable (e.g., spill outside hood), use a Full-Face Respirator
with Organic Vapor (OV) cartridges.

Part 3: Operational Protocols
Workflow 1: Routine Transfer & Reaction Setup

Objective: Transfer reagent from storage to reaction vessel without exposure.
e Preparation:

o Don PPE: Lab coat, safety goggles, Double Nitrile Gloves.
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o Check reagent bottle for peroxide crystals (do not open if crystals are visible).

o Clamp reaction vessel and purge with Nitrogen.

o Transfer:
o Use a gas-tight syringe with a long needle (Luer-lock) to avoid pouring.

o Technique: Insert needle through septum. Withdraw liquid slowly to prevent bubble
formation (cavitation can aerosolize the ether).

o Transfer directly into the reaction solvent (subsurface addition) to minimize vapor
generation.

o Decontamination:

o Immediately wipe syringe exterior with a Kimwipe soaked in acetone, then dispose of
Kimwipe in solid hazardous waste.

o Rinse syringe with acetone into "Halogenated Waste".

Workflow 2: PPE Decision Logic

The following diagram illustrates the decision process for selecting the correct protective
equipment based on the operation scale.
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Start: Define Operation

Volume > 50 mL?

Routine Protocol: High Exposure Protocol:

- Double Nitrile Gloves - Silver Shield Liner + Nitrile Outer

- Splash Goggles - Face Shield + Goggles
- Lab Coat - FR Lab Coat

Inside Fume Hood?

No (Spill/Maintenance) \Yes

Respiratory Protocol:
- Full Face Respirator (OV Cartridge) Proceed
- Viton/Butyl Gloves

Click to download full resolution via product page
Figure 1: PPE Selection Decision Tree based on volume and engineering

Part 4: Emergency Response & Disposal
Spill Response Algorithm

Scenario: 10 mL spill inside the fume hood.
o Alert: Announce the spill. Keep fume hood sash low.

e PPE Upgrade: Don Silver Shield or thick Viton gloves.

control availability.
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o Absorb: Do NOT use paper towels (flammability risk). Use vermiculite, sand, or commercial
"Solvent Absorbent” pads.

e Clean: Scoop absorbed material into a wide-mouth jar. Label "Hazardous Waste:
Flammable/Toxic Solid".

o Decontaminate: Scrub surface with soap and water. Test surface pH (alkyl halides can
hydrolyze to HBr, causing acidity).

Skin Exposure[2][3][5][6][7][8][10][11][12][13]

¢ |Immediate Action: Flush with water for 15 minutes.

e Do Not: Do not use ethanol or DMSO to wash skin; these solvents increase skin permeability
and drag the alkyl bromide deeper into the tissue.

Disposal[6][8][13][14][15][16]

e Segregation: Dispose as Halogenated Organic Waste.

e Incompatibility: Do not mix with strong oxidizers (nitric acid) or strong bases (risk of
exothermic elimination).

Contained Inside Hood Absorb with Seal in Jar

Vermiculite/Pads Label 'Halogenated'
Spill Detected Assess Location Uncontained
\ . Evacuate Lab
Outside Hood Call EHS

Click to download full resolution via product page
Figure 2: Immediate response workflow for chemical spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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